4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(thiazol-2-yl)benzamide

Specification

• CAS No.: 941956-72-5
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.41
• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-(1,3-thiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C14H15N3O3S2/c18-13(16-14-15-7-9-21-14)11-3-5-12(6-4-11)17-8-1-2-10-22(17,19)20/h3-7,9H,1-2,8,10H2,(H,15,16,18)
• Standard InChI Key: XZJLSEGXDKBFOV-UHFFFAOYSA-N
• SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=NC=CS3

Introduction

Synthesis and Chemical Reactions

The synthesis of compounds with thiazinan and thiazole rings typically involves multi-step organic synthesis strategies. These methods often include cyclization reactions, condensations, and substitutions to form the desired heterocyclic structures. Optimizing reaction conditions is crucial for maximizing yield and purity.

Biological Activities and Potential Applications

Compounds featuring thiazole and thiazinan rings are of interest in medicinal chemistry due to their potential antimicrobial, anticancer, and other biological activities. For example, thiazole derivatives have been studied for their antimicrobial properties against both Gram-positive and Gram-negative bacteria, as well as their anticancer effects against various cancer cell lines. The unique combination of functional groups in these compounds can enhance their interaction with biological targets, making them promising candidates for drug development.

Research Findings and Future Directions

While specific research findings on 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(thiazol-2-yl)benzamide are not available, studies on similar compounds highlight the importance of molecular modeling and docking studies to understand their binding modes with receptors. These studies are essential for predicting the efficacy and safety profiles of potential therapeutic agents.